(S)-Ketoprofen Acyl-β-D-glucuronide
(S)-Ketoprofen Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
140148-26-1
VCID:
VC0139160
InChI:
InChI=1S/C22H22O9/c1-11(13-8-5-9-14(10-13)15(23)12-6-3-2-4-7-12)21(29)31-22-18(26)16(24)17(25)19(30-22)20(27)28/h2-11,16-19,22,24-26H,1H3,(H,27,28)/t11-,16-,17-,18+,19-,22-/m0/s1
SMILES:
CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C22H22O9
Molecular Weight:
430.409
(S)-Ketoprofen Acyl-β-D-glucuronide
CAS No.: 140148-26-1
Reference Standards
VCID: VC0139160
Molecular Formula: C22H22O9
Molecular Weight: 430.409
| CAS No. | 140148-26-1 |
|---|---|
| Product Name | (S)-Ketoprofen Acyl-β-D-glucuronide |
| Molecular Formula | C22H22O9 |
| Molecular Weight | 430.409 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S)-2-(3-benzoylphenyl)propanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H22O9/c1-11(13-8-5-9-14(10-13)15(23)12-6-3-2-4-7-12)21(29)31-22-18(26)16(24)17(25)19(30-22)20(27)28/h2-11,16-19,22,24-26H,1H3,(H,27,28)/t11-,16-,17-,18+,19-,22-/m0/s1 |
| Standard InChIKey | PBTXSZZKPHBHMA-QVTYPLGRSA-N |
| SMILES | CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 1-[(αS)-3-Benzoyl-α-methylbenzeneacetate]-β-D-glucopyranuronic Αcid; (S)-Ketoprofen Glucuronide; |
| PubChem Compound | 71749694 |
| Last Modified | Nov 11 2021 |
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